Cas no 85616-27-9 (1-Butanone, 1-(2-amino-4-thiazolyl)-3-methyl-)

1-Butanone, 1-(2-amino-4-thiazolyl)-3-methyl- structure
85616-27-9 structure
Product Name:1-Butanone, 1-(2-amino-4-thiazolyl)-3-methyl-
CAS No:85616-27-9
MF:C8H12N2OS
MW:184.258680343628
CID:2133184
Update Time:2023-11-18

1-Butanone, 1-(2-amino-4-thiazolyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-(2-amino-4-thiazolyl)-3-methyl-1-Butanone
    • 1-(2-amino-1,3-thiazol-4-yl)-3-methylbutan-1-one
    • CID 13040577
    • 1-Butanone, 1-(2-amino-4-thiazolyl)-3-methyl-
    • Inchi: 1S/C8H12N2OS/c1-5(2)3-7(11)6-4-12-8(9)10-6/h4-5H,3H2,1-2H3,(H2,9,10)
    • InChI Key: BCHQZCKKPWPPSI-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C(CC(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Topological Polar Surface Area: 84.2

Experimental Properties

  • Density: 1.182±0.06 g/cm3(Predicted)
  • Boiling Point: 323.4±15.0 °C(Predicted)
  • pka: 2.38±0.10(Predicted)
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